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Compound of Interest

Compound Name: TMP195

Cat. No.: B611408 Get Quote

Essential Safety and Handling Guide for TMP195
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with TMP195, a selective class IIa

histone deacetylase (HDAC) inhibitor. The following procedures are designed to ensure the

safe handling of this potent research compound and to minimize exposure risk.

Hazard Identification and General Precautions
TMP195 is a bioactive small molecule that acts as a selective inhibitor of class IIa histone

deacetylases (HDACs), specifically HDAC4, 5, 7, and 9.[1][2][3][4][5] While specific toxicology

data is limited, its mechanism of action involves altering gene expression and influencing

cellular processes, such as macrophage differentiation.[1][6][7][8] As with any potent,

biologically active compound, it should be handled with care to avoid direct contact, inhalation,

and ingestion.

Key operational considerations include:

Risk Assessment: Before handling, a thorough risk assessment should be conducted for all

planned procedures.

Designated Area: All work with TMP195 powder and concentrated solutions should be

performed in a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize inhalation exposure.
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Training: Personnel must be trained on the potential hazards and safe handling procedures

for potent compounds.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended PPE for various tasks involving TMP195. General guidance

from OSHA and NIOSH for handling hazardous drugs recommends a comprehensive approach

to PPE.[9][10][11]

Task Gloves
Eye/Face

Protection
Lab Coat/Gown

Respiratory

Protection

Unpacking/Recei

ving

Double

chemotherapy-

grade gloves

(ASTM D6978)

[9]

Safety glasses

with side shields

Standard lab

coat

Recommended if

packaging is

damaged

Weighing

Powder

Double

chemotherapy-

grade gloves

Safety goggles

or face shield[12]

Disposable,

solid-front gown

with tight

cuffs[10]

NIOSH-approved

respirator (e.g.,

N95)

Preparing

Solutions

Double

chemotherapy-

grade gloves

Safety goggles

or face shield

Disposable,

solid-front gown

with tight cuffs

Work in a

certified chemical

fume hood

In Vitro

Experiments

Single pair of

nitrile gloves
Safety glasses

Standard lab

coat

Not required if

handling dilute

solutions in a

biosafety cabinet

In Vivo Injections

Double

chemotherapy-

grade gloves

Safety glasses

with side shields

Disposable,

solid-front gown

with tight cuffs

Not required

Waste Disposal

Double

chemotherapy-

grade gloves

Safety glasses

Disposable,

solid-front gown

with tight cuffs

Not required
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Handling and Storage Procedures
Proper handling and storage are essential to maintain the integrity of TMP195 and to ensure a

safe laboratory environment.

Stock Solution Preparation:

Preparation: Prepare stock solutions in a chemical fume hood.

Solubility: TMP195 is soluble in DMSO.[1][4] For a 10 mM stock solution, dissolve the

appropriate amount of TMP195 in DMSO.

Storage: Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[2]

Preparation Workflow

Weigh TMP195 Powder
in a Fume Hood

Dissolve in DMSO
to Desired Concentration

Aliquot into
Cryovials Store at -20°C or -80°C

Click to download full resolution via product page

Figure 1. A streamlined workflow for the preparation and storage of TMP195 stock solutions.

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and mitigate exposure.

Spill Response:

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

Isolate: Secure the area to prevent others from entering.
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PPE: Don appropriate PPE, including double gloves, a disposable gown, and eye protection.

For large spills of powder, respiratory protection is required.

Contain: For liquid spills, cover with absorbent material. For powder spills, gently cover with

damp absorbent pads to avoid creating dust.

Clean: Clean the area with an appropriate deactivating solution or soap and water.

Dispose: All contaminated materials must be disposed of as hazardous chemical waste.

Spill Occurs

Evacuate and Alert Others

Don Appropriate PPE

Contain Spill with
Absorbent Material

Clean Spill Area

Dispose of Contaminated
Waste as Hazardous

Click to download full resolution via product page

Figure 2. A logical flow diagram for responding to a TMP195 spill.
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Waste Disposal:

Solid Waste: All disposable items contaminated with TMP195, such as gloves, gowns, and

absorbent pads, should be collected in a designated hazardous waste container.[13]

Liquid Waste: Unused or contaminated solutions of TMP195 should be collected in a sealed,

properly labeled hazardous waste container. Do not pour down the drain.[13]

Sharps: Needles and syringes used for in vivo administration must be disposed of in a

designated sharps container for hazardous materials.[13]

By adhering to these guidelines, researchers can safely handle TMP195 and minimize the risk

of exposure, ensuring a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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